(E)-3-(2-chlorophenyl)-1-(4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(2-chlorophenyl)-1-[4-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C19H22ClN3O2/c1-13(2)18-21-22-19(25-18)15-9-11-23(12-10-15)17(24)8-7-14-5-3-4-6-16(14)20/h3-8,13,15H,9-12H2,1-2H3/b8-7+
• InChI Key: WIWQXIQCGYAKOI-BQYQJAHWSA-N
• Canonical SMILES: CC(C)C1=NN=C(O1)C2CCN(CC2)C(=O)C=CC3=CC=CC=C3Cl
• Isomeric SMILES: CC(C)C1=NN=C(O1)C2CCN(CC2)C(=O)/C=C/C3=CC=CC=C3Cl
• Molecular Formula: C19H22ClN3O2
• Molecular Weight: 359.8 g/mol

Description

(E)-3-(2-chlorophenyl)-1-(4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C19H22ClN3O2 and its molecular weight is 359.85. The purity is usually 95%.
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Scientific Research Applications

Alzheimer's Disease Treatment

A series of N-substituted derivatives of 3-piperidinyl-1,3,4-oxadiazole were synthesized to evaluate potential drug candidates for Alzheimer’s disease. These compounds were screened for enzyme inhibition activity against acetylcholinesterase (AChE), a key enzyme involved in Alzheimer's disease. The synthesized compounds showed promising results as potential drug candidates for Alzheimer's disease after being evaluated for haemolytic activity (Rehman et al., 2018).

Dopamine D4 Receptor Ligands

Compounds with structural features similar to the chemical have been explored as selective high-affinity ligands at the human dopamine D4 receptor. These studies aim to understand the structure-activity relationships to improve the selectivity and affinity of compounds for the D4 receptor, which is of interest in the treatment of psychiatric disorders (Rowley et al., 1997).

Anticancer and Antimicrobial Agents

Another study focused on the synthesis of novel biologically potent heterocyclic compounds incorporating oxazole, pyrazoline, and pyridine heterocycles. These compounds were evaluated for their anticancer activity against a 60 cancer cell line panel at the National Cancer Institute (NCI, USA) and for their in vitro antibacterial and antifungal activities. The data suggested promising utilization of these compounds to overcome microbial resistance to pharmaceutical drugs (Katariya et al., 2021).

Ionic Thiol Addition Studies

Research on the stereochemistry of ionic thiol addition to acetylenic ketones has provided insights into the synthesis of (E)- and (Z)-isomers of various compounds. These studies contribute to the understanding of reaction mechanisms and the synthesis of structurally specific compounds (Omar & Basyouni, 1974).